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Compound of Interest

Compound Name: 2-Iodohexadecan-1-ol

Cat. No.: B137664 Get Quote

Essential Safety and Handling Guide for 2-
Iodohexadecan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Iodohexadecan-1-ol. Given the absence of a specific Safety Data Sheet (SDS)

for this compound, the following recommendations are based on the known hazards of its

constituent functional groups: long-chain alcohols and alkyl iodides. Long-chain alcohols in the

C12-C16 range are generally considered to have low toxicity, potentially causing mild skin

irritation[1][2]. Alkyl iodides, conversely, can be hazardous, with potential for toxicity upon

inhalation, ingestion, or skin absorption. Therefore, a cautious approach is warranted.

Personal Protective Equipment (PPE)
When handling 2-Iodohexadecan-1-ol, a comprehensive PPE strategy is essential to minimize

exposure. The following table summarizes the required protective gear.
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Protection Type Specific PPE Reasoning

Eye Protection Chemical safety goggles

Protects against potential

splashes that could cause eye

irritation.

Hand Protection Nitrile or neoprene gloves
Provides a chemical-resistant

barrier to prevent skin contact.

Body Protection Chemical-resistant lab coat

Protects against spills and

contamination of personal

clothing.

Respiratory Protection
Use in a well-ventilated fume

hood

Minimizes the inhalation of any

potential vapors or aerosols.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is critical for the safe handling of 2-Iodohexadecan-
1-ol.

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary equipment and reagents before starting.

Don the appropriate PPE as outlined in the table above.

Handling:

Conduct all manipulations of 2-Iodohexadecan-1-ol within the fume hood.

Avoid direct contact with the skin and eyes.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. If

heating is required, do so under controlled conditions within the fume hood.

Storage:
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Store 2-Iodohexadecan-1-ol in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials.

In Case of a Spill:

Alert others in the vicinity.

For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area of the spill.

For a large spill, evacuate the area and contact the appropriate emergency response

team.

Disposal Plan
Proper disposal of 2-Iodohexadecan-1-ol and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation:

All solid waste contaminated with 2-Iodohexadecan-1-ol (e.g., weighing paper, gloves,

absorbent materials) should be placed in a designated, sealed container for halogenated

organic solid waste.

Solutions containing 2-Iodohexadecan-1-ol should be collected in a designated, sealed

container for halogenated organic liquid waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("2-Iodohexadecan-1-ol"), and the associated hazards (e.g., "Halogenated Organic

Compound").

Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Do not dispose of 2-Iodohexadecan-1-ol down the drain

or in the regular trash.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Iodohexadecan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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